![molecular formula C13H15F2NO3 B6629977 2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide](/img/structure/B6629977.png)
2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DF-MGBA and is used in various research studies to investigate its mechanism of action and the biochemical and physiological effects it has on living organisms.
Mechanism of Action
DF-MGBA is believed to act by inhibiting the activity of enzymes involved in various cellular processes such as DNA replication and protein synthesis. It has been shown to inhibit the activity of reverse transcriptase, an enzyme involved in the replication of the HIV virus. It has also been shown to inhibit the activity of topoisomerase, an enzyme involved in DNA replication.
Biochemical and Physiological Effects:
DF-MGBA has been shown to have various biochemical and physiological effects on living organisms. It has been shown to inhibit the replication of the HIV virus and has also been shown to induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
DF-MGBA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, DF-MGBA also has some limitations. It is a highly toxic compound that requires careful handling, and its use in animal studies is limited due to its toxicity.
Future Directions
There are several future directions for research on DF-MGBA. One area of research is the development of more potent and selective analogs of DF-MGBA for use as antiviral and anticancer agents. Another area of research is the investigation of the potential use of DF-MGBA in the treatment of inflammatory disorders. Additionally, the mechanism of action of DF-MGBA is not fully understood, and further research is needed to elucidate its mode of action.
Synthesis Methods
The synthesis of DF-MGBA is a complex process that involves several steps. The first step involves the synthesis of 2,4-difluoro-5-methylbenzoyl chloride, which is then reacted with 3-hydroxyoxolane to form 2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide. The final product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
DF-MGBA has been used in various research studies to investigate its potential applications in the field of medicinal chemistry. It has been shown to have potential as an antiviral agent and has been studied for its potential use in the treatment of HIV and other viral infections. It has also been investigated for its potential use as an anticancer agent and has shown promising results in various cancer cell lines.
Properties
IUPAC Name |
2,4-difluoro-N-[(3-hydroxyoxolan-3-yl)methyl]-5-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F2NO3/c1-8-4-9(11(15)5-10(8)14)12(17)16-6-13(18)2-3-19-7-13/h4-5,18H,2-3,6-7H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFQZCCZYZWEEEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)F)C(=O)NCC2(CCOC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.